Cas no 1805566-85-1 (Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate)

• Product Name: Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate
• CAS No: 1805566-85-1
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878702
• Update Time: 2025-06-26

Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-8(16)2-5-6(3-13)9(10(11)12)14-4-7(5)15(17)18/h4,10H,2H2,1H3
• InChI Key： NQTLCZQQUFGELF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=CN=1)[N+](=O)[O-])CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 0.8
• Topological Polar Surface Area: 109

Additional information on Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate

Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate (CAS No. 1805566-85-1): A Comprehensive Overview

Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate (CAS No. 1805566-85-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for the development of novel therapeutic agents. The intricate molecular framework of this compound, featuring a pyridine core with various substituents, makes it a subject of intense study for its potential applications in addressing a range of medical conditions.

The molecular structure of Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate encompasses several key functional groups, including a cyano group, a difluoromethyl group, and a nitro group, all of which contribute to its distinct chemical properties. These functional groups not only influence the compound's reactivity but also play a crucial role in determining its biological activity. The presence of these groups allows for diverse interactions with biological targets, making this compound a versatile tool in drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. Pyridine-based compounds are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. Among these derivatives, Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate stands out due to its unique combination of substituents that enhance its pharmacological profile.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The presence of reactive sites such as the cyano and nitro groups makes it an ideal candidate for further chemical modifications. These modifications can be tailored to enhance specific pharmacological properties, such as bioavailability, selectivity, and potency. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a valuable feature in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluoro-substituted molecules often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The incorporation of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological targets. In the case of Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate, the difluoromethyl group is strategically positioned to maximize these beneficial effects.

The nitro group in the molecular structure also contributes significantly to the compound's pharmacological activity. Nitro groups are known to participate in redox reactions, which can be exploited for therapeutic purposes. For instance, they can be reduced to hydroxylamine derivatives or further metabolized into amine compounds, both of which can interact with biological targets in distinct ways. This versatility makes nitro-substituted pyridines valuable scaffolds for drug discovery.

Current research efforts are focused on leveraging the structural features of Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate to develop novel therapeutic agents. One area of particular interest is its potential application in oncology. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and signaling pathways involved in cancer cell proliferation and survival. By targeting these pathways, it may be possible to develop new treatments that offer improved efficacy and reduced side effects compared to existing therapies.

In addition to oncology, this compound has shown promise in other therapeutic areas as well. Its ability to interact with various biological targets makes it a versatile tool for exploring new drug candidates. For example, researchers are investigating its potential as an anti-inflammatory agent by studying its interactions with inflammatory cytokines and enzymes. The cyano group, in particular, has been identified as a key moiety that can modulate inflammatory responses.

The synthesis and characterization of Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate have been subjects of extensive research efforts. Advanced synthetic methodologies have been employed to optimize yield and purity while maintaining the integrity of the functional groups. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

The analytical characterization of this compound has also been thoroughly investigated using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and confirm the presence of all intended functional groups. Such comprehensive characterization is essential for ensuring the quality and consistency of pharmaceutical-grade materials.

The pharmacokinetic properties of Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate are another critical aspect that has been extensively studied. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have provided valuable data on its absorption kinetics and metabolic pathways, which can guide dosing regimens and minimize potential side effects.

In conclusion, Methyl 3-cyano-2-(difluoromethyl)-5-nitropyridine-4-acetate (CAS No. 1805566-85-1) represents a promising compound with significant therapeutic potential across multiple medical conditions. Its unique structural features and functional groups make it an attractive candidate for further research and development in pharmaceutical chemistry. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.